Cas no 2411-36-1 (1-Heptanamine,N,N-diheptyl-)

• Product Name: 1-Heptanamine,N,N-diheptyl-
• CAS No: 2411-36-1
• MF: C₂₁H₄₅N
• MW: 311.588706731796
• CID: 258787
• PubChem ID: 87571714
• Update Time: 2025-11-02

1-Heptanamine,N,N-diheptyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanamine,N,N-diheptyl-
• Triheptylamine [Reagent for Ion-Pair Chromatography]
• N,N-diheptylheptan-1-amine
• 1-Heptanamine,N,N-diheptyl
• CLZGJKHEVKJLLS-UHFFFAOYSA
• N,N-diheptyl-1-heptanamine
• Triheptyl-amin
• triheptyl-amine
• TriheptylaMine
• Tri-n-heptyl-amin
• tri-n-Heptylamine

• Inchi： 1S/C21H45N/c1-4-7-10-13-16-19-22(20-17-14-11-8-5-2)21-18-15-12-9-6-3/h4-21H2,1-3H3
• InChI Key： CLZGJKHEVKJLLS-UHFFFAOYSA-N
• SMILES： N(CCCCCCC)(CCCCCCC)CCCCCCC

Computed Properties

• Exact Mass: 311.35500
• Monoisotopic Mass: 311.355
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.9
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Color/Form: Yellow liquid
• Density: 0.806 g/mL at 20 °C(lit.)
• Melting Point: -43.15°C (estimate)
• Boiling Point: 155°C/5mmHg(lit.)
• Flash Point: 132.1°C
• Refractive Index: n20/D 1.446
• PSA: 3.24000
• LogP: 7.19960
• Sensitiveness: Easily absorb moisture
• Solubility: Slightly soluble in water

1-Heptanamine,N,N-diheptyl- Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：2735
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：II
• Risk Phrases：R36/37/38
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1-Heptanamine,N,N-diheptyl-

Comprehensive Guide to 1-Heptanamine, N,N-diheptyl- (CAS No. 2411-36-1): Properties, Applications, and Industry Insights

1-Heptanamine, N,N-diheptyl- (CAS No. 2411-36-1) is a significant organic amine compound with diverse industrial applications. This long-chain tertiary amine features a unique molecular structure consisting of a heptyl group attached to a nitrogen atom, which is further substituted with two additional heptyl groups. The compound's hydrophobic nature and surface-active properties make it valuable in various specialty chemical formulations.

The global market for N,N-diheptyl-1-heptanamine has shown steady growth, particularly in the lubricant additives sector and corrosion inhibition applications. Recent industry reports indicate increasing demand for high-performance amine derivatives in advanced material science, with researchers exploring novel applications in nanotechnology and green chemistry solutions. The compound's thermal stability and compatibility with hydrocarbon systems contribute to its expanding utility.

From a chemical perspective, 1-Heptanamine, N,N-diheptyl- demonstrates interesting physicochemical properties. The compound typically appears as a colorless to pale yellow liquid with characteristic amine-like odor. Its molecular weight of 297.58 g/mol and hydrophobic character (logP ≈ 9.2) make it particularly suitable for non-polar systems. The tertiary amine structure provides unique reactivity patterns compared to primary or secondary amines, especially in quaternization reactions and complex formation with transition metals.

In industrial applications, N,N-diheptylheptan-1-amine serves multiple functions. The compound acts as an effective phase transfer catalyst in certain organic syntheses, facilitates emulsion stabilization in specialized formulations, and demonstrates potential as a metal extraction agent. Recent patent literature reveals innovative uses in advanced battery technologies and self-healing materials, reflecting growing interest from materials scientists.

The synthesis of 1-Heptanamine, N,N-diheptyl- typically involves alkylation reactions of primary amines or through reductive amination pathways. Modern production methods emphasize atom economy and green chemistry principles, with several manufacturers adopting catalytic processes to improve yield and reduce environmental impact. Quality control parameters for commercial grades typically include amine value determination, water content analysis, and impurity profiling by GC-MS.

Environmental and safety considerations for diheptylheptylamine follow standard industrial chemical handling protocols. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. Storage conditions typically specify cool, dry environments in corrosion-resistant containers to maintain product stability.

Emerging research directions for N,N-diheptyl-1-heptanamine derivatives include investigations into their biocidal properties, potential as ionic liquid precursors, and applications in nanomaterial surface modification. The compound's structure-activity relationships continue to attract academic interest, particularly in supramolecular chemistry and catalysis science.

Market analysts project moderate growth for long-chain tertiary amines like 1-Heptanamine, N,N-diheptyl-, driven by demand from specialty chemical sectors and advanced material development. The Asia-Pacific region currently leads in both production and consumption, reflecting broader trends in chemical industry globalization. Technological advancements in amine functionalization and sustainable production methods are expected to further expand application possibilities.

Quality specifications for commercial N,N-diheptylheptan-1-amine typically include parameters such as minimum purity levels (often ≥95%), color specifications, and residual solvent limits. Analytical characterization commonly employs techniques including gas chromatography, NMR spectroscopy, and acid-base titration methods to ensure batch-to-batch consistency.

From a regulatory standpoint, 1-Heptanamine, N,N-diheptyl- is generally regarded as compliant with major chemical inventory lists including TSCA, EINECS, and others. However, manufacturers and users should verify regional compliance requirements as regulations continue to evolve, particularly concerning chemical safety assessments and environmental impact evaluations.

The future outlook for N,N-diheptyl-1-heptanamine applications appears promising, with potential expansions into renewable energy technologies and smart material systems. Ongoing research into structure-property relationships of similar long-chain amine compounds may reveal additional valuable characteristics of this versatile chemical intermediate.